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Compound of Interest

Compound Name: Dicyclohexylamine

Cat. No.: B1670486

In the realm of materials science and industrial processes, the mitigation of corrosion is a
critical endeavor to ensure the longevity and integrity of metallic components. Amine-based
compounds have long been recognized for their efficacy as corrosion inhibitors. This guide
provides a detailed comparison of two such amines, dicyclohexylamine and cyclohexylamine,
for researchers, scientists, and drug development professionals. The following sections present
a comprehensive analysis of their performance, supported by experimental data, detailed
methodologies, and a mechanistic overview.

Performance Comparison

An objective comparison of dicyclohexylamine and cyclohexylamine as corrosion inhibitors is
challenging due to the lack of studies directly comparing them under identical experimental
conditions. However, by examining their performance in different corrosive environments, we
can infer their respective strengths and weaknesses.

Dicyclohexylamine: Efficacy in CO2-Saturated
Environments

Dicyclohexylamine has demonstrated notable corrosion inhibition properties, particularly in
environments saturated with carbon dioxide (CO2), a common corrosive agent in the oil and
gas industry. Experimental data from potentiodynamic polarization studies on APl X80 carbon
steel in a CO2-saturated solution containing 200 ppm acetic acid and 1% NacCl are presented
below.
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Table 1: Corrosion Inhibition Performance of Dicyclohexylamine

Corrosion Corrosion )
. Corrosion L
Temperature Potential Current _— Inhibition
ate
(°C) (Ecorr) (mV vs. Density (icorr) Efficiency (%)
(mmlyear)
SCE) (mAlcm?)
20
Uninhibited - 73.56 0.84 -
With
Dicyclohexylamin - 44.42 0.5390 39.61
e
35
Uninhibited - 171.63 1.116 -
With
Dicyclohexylamin - 113.22 1.29 34.03
e
45
Uninhibited - 97.72 1.96 -
With
Dicyclohexylamin - 84.06 1.686 13.98
e

Data sourced from a study on API X80 carbon steel in a CO2-saturated aqueous solution
containing 200 ppm acetic acid and 1% NacCl.

The data indicates that dicyclohexylamine is an effective corrosion inhibitor at lower
temperatures in CO2-rich environments, with its efficiency decreasing as the temperature
increases. It has been observed to act as an anodic inhibitor in such conditions.

Cyclohexylamine: Performance in Acidic Media
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Cyclohexylamine has been studied for its corrosion inhibition properties in acidic environments,
which are prevalent in industrial cleaning and processing. The following table summarizes the
performance of cyclohexylamine on mild steel in a 0.1 N sulfuric acid (H2S0Oa4) solution.

Table 2: Corrosion Inhibition Performance of Cyclohexylamine

Inhibitor Concentration (ppm) Corrosion Inhibition Efficiency (%)

1000 81.06

Data from a study on mild steel in 0.1 N H2SOa.[1]

At a concentration of 1000 ppm, cyclohexylamine exhibits a high inhibition efficiency of 81.06%
for mild steel in 0.1 N H2SOa.[1]

Mechanism of Action

Both dicyclohexylamine and cyclohexylamine function as corrosion inhibitors primarily
through adsorption onto the metal surface, forming a protective barrier that isolates the metal
from the corrosive environment. This adsorption process can involve physisorption,
chemisorption, or a combination of both. The lone pair of electrons on the nitrogen atom in the
amine group plays a crucial role in the adsorption process by coordinating with the vacant d-
orbitals of the metal atoms.

Dicyclohexylamine, being a secondary amine with two bulky cyclohexyl groups, provides a
larger surface coverage area upon adsorption compared to cyclohexylamine, which is a
primary amine with one cyclohexyl group. This larger steric hindrance could potentially lead to
a more effective protective barrier.
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General Mechanism of Amine-Based Corrosion Inhibition

Amine Inhibitor Corrosive Environment
(Dicyclohexylamine or Cyclohexylamine) (e.g., Acid, CO2-Saturated Water)
Interaction Corrosion Attack

Metal Surface

Adsorption of Inhibitor
on Metal Surface

Formation of a Protective Film

Corrosion Mitigation

Click to download full resolution via product page
Mechanism of amine-based corrosion inhibition.

Experimental Protocols

The data presented in this guide were obtained using standard electrochemical techniques.
The following are detailed methodologies for the key experiments cited.

Potentiodynamic Polarization

Objective: To determine the corrosion current density (icorr), corrosion potential (Ecorr), and

inhibition efficiency.

Apparatus:
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o Potentiostat/Galvanostat

o Three-electrode electrochemical cell (working electrode, reference electrode, counter
electrode)

o Computer with corrosion measurement software
Procedure:

e Specimen Preparation: The working electrode (e.g., APl X80 carbon steel or mild steel) is
mechanically polished with successively finer grades of silicon carbide paper, rinsed with
distilled water and acetone, and then dried. This procedure is in accordance with ASTM G1
standard practice.[2][3][4][5][6]

o Electrolyte Preparation: The corrosive medium (e.g., CO2-saturated 1% NaCl with 200 ppm
acetic acid, or 0.1 N H2S0a) is prepared. For CO2-saturated solutions, the gas is bubbled
through the solution for a specified time before and during the experiment.

¢ Electrochemical Measurement:

o The prepared working electrode is immersed in the electrolyte within the three-electrode
cell.

o The open-circuit potential (OCP) is allowed to stabilize.

o A potentiodynamic scan is performed by sweeping the potential from a cathodic potential
to an anodic potential relative to the OCP at a constant scan rate (e.g., 0.167 mV/s). This
follows the principles outlined in ASTM G5.[7][8][9][10][11]

o The resulting current is recorded as a function of the applied potential.

o Data Analysis: The corrosion current density (icorr) is determined by extrapolating the Tafel
plots of the polarization curve. The inhibition efficiency (IE%) is calculated using the following
equation, as described in ASTM G102:[12][13][14][15][16]

IE% = [(icorr(uninhibited) - icorr(inhibited)) / icorr(uninhibited)] * 100
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Electrochemical Impedance Spectroscopy (EIS)

Objective: To investigate the mechanism of corrosion inhibition and the properties of the
protective film.

Apparatus:
» Potentiostat/Galvanostat with a frequency response analyzer
e Three-electrode electrochemical cell
o Computer with EIS software
Procedure:
e Specimen and Electrolyte Preparation: Similar to the potentiodynamic polarization method.
e Electrochemical Measurement:
o The working electrode is immersed in the electrolyte, and the OCP is allowed to stabilize.

o A small amplitude AC voltage (e.g., 10 mV) is applied to the electrode at the OCP over a
range of frequencies (e.g., 100 kHz to 10 mHz).

o The impedance response of the system is measured.

o Data Analysis: The impedance data is often represented as Nyquist and Bode plots. The
data can be fitted to an equivalent electrical circuit to determine parameters such as charge
transfer resistance (Rct) and double-layer capacitance (Cdl). An increase in Rct and a
decrease in Cdl in the presence of the inhibitor indicate the formation of a protective film on
the metal surface. The inhibition efficiency can also be calculated from the Rct values.

Weight Loss Method

Objective: To determine the average corrosion rate over a period of time.
Procedure:

e Specimen Preparation: Metal specimens are cleaned, dried, and weighed accurately.
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» Immersion Test: The weighed specimens are immersed in the corrosive solution with and
without the inhibitor for a specified duration and at a constant temperature.

o Post-Exposure Cleaning: After the immersion period, the specimens are removed, cleaned to
remove corrosion products according to ASTM G1 standards, dried, and reweighed.[2][3][4]

[5]16]

o Corrosion Rate Calculation: The weight loss is used to calculate the corrosion rate (CR) in
mm/year using the formula specified in ASTM G102.[12][13][14][15][16] The inhibition
efficiency is calculated based on the corrosion rates with and without the inhibitor.

Conclusion

Both dicyclohexylamine and cyclohexylamine are effective corrosion inhibitors, with their
performance being dependent on the specific corrosive environment and operating conditions.
Dicyclohexylamine shows good inhibition in CO2-saturated environments, particularly at lower
temperatures, making it a suitable candidate for applications in the oil and gas industry.
Cyclohexylamine demonstrates high efficiency in acidic media, suggesting its utility in industrial
cleaning and pickling processes.

The choice between dicyclohexylamine and cyclohexylamine as a corrosion inhibitor should
be guided by the specific application, including the nature of the corrosive environment,
temperature, and the metal to be protected. Further research involving a direct comparative
study of these two inhibitors under a range of identical conditions would be beneficial for a
more definitive conclusion on their relative performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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